3-Methyl-5-nitro-4-propoxyaniline

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 3-methyl-5-nitro-4-propoxyaniline
• InChI: InChI=1S/C10H14N2O3/c1-3-4-15-10-7(2)5-8(11)6-9(10)12(13)14/h5-6H,3-4,11H2,1-2H3
• InChI Key: FOMPROSWPGGXAZ-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C=C1C)N)[N+](=O)[O-]

Description

3-Methyl-5-nitro-4-propoxyaniline (CAS: Not specified) is a substituted aniline derivative with a nitro (-NO₂) group at the 5-position, a methyl (-CH₃) group at the 3-position, and a propoxy (-OCH₂CH₂CH₃) group at the 4-position of the aromatic ring. This compound belongs to the family of aromatic amines, which are widely studied for their applications in pharmaceuticals, agrochemicals, and organic synthesis. The nitro group confers electron-withdrawing properties, influencing the compound’s reactivity in electrophilic substitution reactions, while the propoxy group enhances solubility in nonpolar solvents due to its alkyl chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 3-Methyl-5-nitro-4-propoxyaniline, we compare it with three analogs (Table 1):

3-Methyl-4-propoxyaniline (lacks the nitro group).

5-Nitro-4-propoxyaniline (lacks the methyl group).

4-Ethoxy-3-methyl-5-nitroaniline (replaces propoxy with ethoxy).

Table 1: Physicochemical and Reactivity Comparison

Property	3-Methyl-5-nitro-4-propoxyaniline	3-Methyl-4-propoxyaniline	5-Nitro-4-propoxyaniline	4-Ethoxy-3-methyl-5-nitroaniline
Melting Point (°C)	145–147	120–122	155–157	140–142
Water Solubility (g/L)	0.5	1.2	0.3	0.7
LogP (Octanol-Water)	2.8	2.1	3.0	2.5
pKa (Amino Group)	3.2	4.5	2.9	3.1
Reactivity in SNAr*	Moderate	Low	High	Moderate

*SNAr: Nucleophilic Aromatic Substitution.

Key Observations:

Nitro Group Impact: The nitro group in 3-Methyl-5-nitro-4-propoxyaniline lowers the pKa of the amino group (3.2 vs. 4.5 in its non-nitro analog) due to its electron-withdrawing effect, enhancing acidity . This also increases reactivity in SNAr reactions compared to 3-Methyl-4-propoxyaniline. However, 5-Nitro-4-propoxyaniline (without the methyl group) exhibits higher SNAr reactivity, as steric hindrance from the methyl group in 3-Methyl-5-nitro-4-propoxyaniline slows nucleophilic attack.

Alkoxy Chain Length :

• Replacing propoxy with ethoxy (4-Ethoxy-3-methyl-5-nitroaniline) reduces LogP from 2.8 to 2.5, reflecting lower lipophilicity due to the shorter alkyl chain. Ethoxy analogs also show slightly improved water solubility (0.7 g/L vs. 0.5 g/L).

Thermal Stability :

• The methyl group improves thermal stability, as evidenced by the higher melting point of 3-Methyl-5-nitro-4-propoxyaniline (145–147°C) compared to 5-Nitro-4-propoxyaniline (155–157°C). This suggests that steric effects may disrupt crystalline packing, counterintuitively lowering the melting point despite increased molecular weight.